N-METHYLBUTYLAMINE
N-METHYLBUTYLAMINE
N-methylbutylamine appears as a water-white liquid with an ammonia-like odor. Density 0.736 g / cm3 and flash point 35°F (Aldrich). Vapors heavier than air. Used to make other chemicals.
N-methylbutylamine is a secondary aliphatic amine having methyl and n-butyl as the two alkyl groups.
N-methylbutylamine is a secondary aliphatic amine having methyl and n-butyl as the two alkyl groups.
Brand Name:
Vulcanchem
CAS No.:
110-68-9
VCID:
VC0094570
InChI:
InChI=1S/C5H13N/c1-3-4-5-6-2/h6H,3-5H2,1-2H3
SMILES:
CCCCNC
Molecular Formula:
C5H13N
Molecular Weight:
87.16 g/mol
N-METHYLBUTYLAMINE
CAS No.: 110-68-9
Main Products
VCID: VC0094570
Molecular Formula: C5H13N
Molecular Weight: 87.16 g/mol
| CAS No. | 110-68-9 |
|---|---|
| Product Name | N-METHYLBUTYLAMINE |
| Molecular Formula | C5H13N |
| Molecular Weight | 87.16 g/mol |
| IUPAC Name | N-methylbutan-1-amine |
| Standard InChI | InChI=1S/C5H13N/c1-3-4-5-6-2/h6H,3-5H2,1-2H3 |
| Standard InChIKey | QCOGKXLOEWLIDC-UHFFFAOYSA-N |
| SMILES | CCCCNC |
| Canonical SMILES | CCCCNC |
| Boiling Point | 91.0 °C 91 °C |
| Colorform | Liquid |
| Density | 0.7637 g/cu cm at 15 °C |
| Flash Point | 55 °F (NFPA, 2010) 55 °F (13 °C) (open cup) |
| Melting Point | -75.0 °C Freezing point: -75.0 °C |
| Physical Description | N-methylbutylamine appears as a water-white liquid with an ammonia-like odor. Density 0.736 g / cm3 and flash point 35°F (Aldrich). Vapors heavier than air. Used to make other chemicals. |
| Description | N-methylbutylamine appears as a water-white liquid with an ammonia-like odor. Density 0.736 g / cm3 and flash point 35°F (Aldrich). Vapors heavier than air. Used to make other chemicals. N-methylbutylamine is a secondary aliphatic amine having methyl and n-butyl as the two alkyl groups. |
| Solubility | Miscible in wate |
| Vapor Density | 3.0 (AIR= 1) |
| Vapor Pressure | 50 mm Hg at 25 °C (est) |
| PubChem Compound | 8068 |
| Last Modified | Nov 11 2021 |
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